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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B7823670 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of

isomaltotetraose in a range of common laboratory solvents. The information is intended for

researchers, scientists, and professionals in drug development and chemical analysis who

utilize this complex oligosaccharide in their work. This document compiles available data on the

solubility of isomaltotetraose and outlines a general experimental protocol for its

determination.

Core Topic: Isomaltotetraose Solubility
Isomaltotetraose is a tetrasaccharide composed of four glucose units linked by α-1,6

glycosidic bonds. Its physicochemical properties, particularly its solubility, are critical for its

application in various scientific fields, including as a prebiotic, a low-glycemic sweetener, and a

stabilizer in pharmaceutical formulations[1]. Understanding its behavior in different solvents is

essential for accurate experimental design, formulation development, and analytical method

validation.
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Property Value Reference

CAS Number 35997-20-7 [2][3]

Molecular Formula C₂₄H₄₂O₂₁ [2][4]

Molecular Weight 666.58 g/mol

Appearance White to off-white solid/powder

Quantitative Solubility Data
The solubility of isomaltotetraose has been reported in aqueous solutions, with limited

quantitative data available for organic solvents. The following table summarizes the known

solubility values. It is important to note that mechanical assistance, such as ultrasonication,

may be required to achieve the reported concentrations.

Solvent
Chemical
Formula

Solubility
(mg/mL)

Temperatur
e (°C)

Method Reference

Water H₂O 250 Not Specified Not Specified

Water H₂O 50 Not Specified Not Specified

Methanol CH₃OH
Slightly

Soluble
Not Specified Not Specified

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
Data Not

Available*
Not Specified Not Specified

Ethanol C₂H₅OH
Data Not

Available
Not Specified Not Specified

Acetone C₃H₆O
Data Not

Available
Not Specified Not Specified

*Qualitative data for the related disaccharide, isomaltose, indicates a solubility of 5 mg/mL in

DMSO.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/isomaltotetraose.html
https://www.elicityl-oligotech.com/isomaltooligosaccharides/3830-3830.html
https://www.medchemexpress.com/isomaltotetraose.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isomaltotetraose
https://www.benchchem.com/product/b7823670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Solubility Determination
While specific experimental details for the published solubility of isomaltotetraose are not

readily available, a generalized protocol based on the widely accepted shake-flask method can

be employed to determine its solubility in various solvents.

Principle
The shake-flask method involves agitating an excess amount of the solute (isomaltotetraose)

in a specific solvent at a controlled temperature until equilibrium is reached. The saturated

solution is then separated from the undissolved solid, and the concentration of the solute in the

clear supernatant is determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC).

Materials and Equipment
Isomaltotetraose (purity ≥95%)

Selected solvents (e.g., water, ethanol, DMSO, methanol, acetone) of appropriate purity

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

HPLC system with a suitable detector (e.g., Refractive Index Detector)

Procedure
Preparation: Add an excess amount of isomaltotetraose to a vial containing a known

volume of the solvent to be tested. The excess solid ensures that a saturated solution is

formed.
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Equilibration: Seal the vials and place them in a shaker with a constant temperature (e.g., 25

°C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

is reached.

Phase Separation: After equilibration, allow the samples to stand to let the undissolved solid

settle. Alternatively, centrifuge the vials at a high speed to pellet the excess solid.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To remove any

remaining solid particles, filter the aliquot through a syringe filter.

Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration

that falls within the calibration range of the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of isomaltotetraose.

Calculation: Calculate the solubility of isomaltotetraose in the solvent based on the

measured concentration and the dilution factor.

Visualizations
Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of

isomaltotetraose using the shake-flask method.
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Caption: Workflow for determining isomaltotetraose solubility.
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Signaling Pathway of Solubility Factors
The solubility of a compound like isomaltotetraose is influenced by several interrelated

factors. The following diagram illustrates these relationships.
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Caption: Factors influencing the solubility of isomaltotetraose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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